Cas no 31839-71-1 (2,5,7-Trimethylimidazo[1,2-a]pyridine)

• Product Name: 2,5,7-Trimethylimidazo[1,2-a]pyridine
• CAS No: 31839-71-1
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• MDL: MFCD32201591
• CID: 4782033
• Update Time: 2025-11-01

2,5,7-Trimethylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5,7-trimethylimidazo[1,2-a]pyridine
• 2,5,7-Trimethylimidazo[1,2-a]pyridine

• MDL： MFCD32201591
• Inchi： 1S/C10H12N2/c1-7-4-9(3)12-6-8(2)11-10(12)5-7/h4-6H,1-3H3
• InChI Key： BPWALEFEUOWUKH-UHFFFAOYSA-N
• SMILES： N12C=C(C)N=C1C=C(C)C=C2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 169
• XLogP3: 2.9
• Topological Polar Surface Area: 17.3

Additional information on 2,5,7-Trimethylimidazo[1,2-a]pyridine

Introduction to 2,5,7-Trimethylimidazo[1,2-a]pyridine (CAS No. 31839-71-1)

2,5,7-Trimethylimidazo[1,2-a]pyridine, identified by the chemical identifier CAS No. 31839-71-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic structure combines an imidazole ring fused with a pyridine ring, characterized by the presence of three methyl substituents at specific positions. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The compound belongs to the class of imidazopyridines, a family of molecules known for their diverse pharmacological activities. Imidazopyridines have been extensively studied for their potential in modulating various biological pathways, including enzyme inhibition and receptor interaction. The structural motif of 2,5,7-Trimethylimidazo[1,2-a]pyridine provides a privileged scaffold that allows for modifications at multiple positions, enabling the synthesis of derivatives with tailored biological activities.

In recent years, 2,5,7-Trimethylimidazo[1,2-a]pyridine has been explored as a key intermediate in the synthesis of bioactive molecules. Its applications span across multiple therapeutic areas, with particular interest in oncology and anti-inflammatory treatments. The compound's ability to interact with biological targets such as kinases and transcription factors has made it a focal point in drug discovery efforts.

One of the most compelling aspects of 2,5,7-Trimethylimidazo[1,2-a]pyridine is its role in the development of small-molecule inhibitors. Researchers have leveraged its structural framework to design molecules that exhibit potent activity against diseases characterized by aberrant signaling pathways. For instance, studies have demonstrated its utility in creating inhibitors targeting Bruton's tyrosine kinase (BTK), which is relevant in the treatment of certain autoimmune disorders.

The synthesis of 2,5,7-Trimethylimidazo[1,2-a]pyridine involves multi-step organic reactions that highlight the compound's synthetic versatility. Advanced methodologies in heterocyclic chemistry have been employed to achieve high yields and purity levels. These synthetic routes often involve cyclization reactions and functional group transformations that underscore the compound's adaptability in medicinal chemistry applications.

Recent advancements in computational chemistry have further enhanced the understanding of 2,5,7-Trimethylimidazo[1,2-a]pyridine's interactions with biological targets. Molecular docking studies and quantum mechanical calculations have provided insights into its binding affinity and mechanism of action. These computational approaches are crucial for optimizing lead compounds and guiding the design of next-generation therapeutics.

The pharmacological profile of 2,5,7-Trimethylimidazo[1,2-a]pyridine has been investigated through both in vitro and in vivo models. Preclinical studies have revealed promising results regarding its potential as an anti-cancer agent. By modulating key signaling pathways involved in tumor growth and progression, this compound has shown promise in early-stage trials. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting its therapeutic relevance beyond oncology.

The chemical stability and solubility profile of 2,5,7-Trimethylimidazo[1,2-a]pyridine are critical factors influencing its pharmaceutical applicability. Research efforts have focused on enhancing these properties through structural modifications. For instance, derivatization strategies aimed at improving solubility while maintaining biological activity have been successfully implemented.

The industrial production of CAS No 31839-71-1 adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ sophisticated purification techniques such as column chromatography and recrystallization to meet pharmaceutical-grade standards. These processes are essential for ensuring the efficacy and safety of derivative compounds developed from this scaffold.

The future prospects for 2,5,7-Trimethylimidazo[1,2-a]pyridine are promising as ongoing research continues to uncover new applications. Collaborative efforts between academia and industry are driving innovation in this field. By integrating cutting-edge technologies such as artificial intelligence-driven drug discovery platforms with traditional medicinal chemistry approaches, CAS No 31839-71-1-based therapeutics are poised to make significant contributions to modern medicine.